Cas no 1234868-51-9 (N-(diphenylmethyl)-2-(3-methyl-6-oxo-1,6-dihydropyridazin-1-yl)propanamide)
N-(diphenylmethyl)-2-(3-methyl-6-oxo-1,6-dihydropyridazin-1-yl)propanamide Chemical and Physical Properties
Names and Identifiers
-
- N-(diphenylmethyl)-2-(3-methyl-6-oxo-1,6-dihydropyridazin-1-yl)propanamide
- AKOS024516494
- N-benzhydryl-2-(3-methyl-6-oxopyridazin-1(6H)-yl)propanamide
- N-benzhydryl-2-(3-methyl-6-oxopyridazin-1-yl)propanamide
- 1234868-51-9
- F5652-1911
- VU0649656-1
-
- Inchi: 1S/C21H21N3O2/c1-15-13-14-19(25)24(23-15)16(2)21(26)22-20(17-9-5-3-6-10-17)18-11-7-4-8-12-18/h3-14,16,20H,1-2H3,(H,22,26)
- InChI Key: KUWSKRDPQBSRKJ-UHFFFAOYSA-N
- SMILES: O=C(C(C)N1C(C=CC(C)=N1)=O)NC(C1C=CC=CC=1)C1C=CC=CC=1
Computed Properties
- Exact Mass: 347.16337692g/mol
- Monoisotopic Mass: 347.16337692g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 26
- Rotatable Bond Count: 5
- Complexity: 554
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 61.8Ų
N-(diphenylmethyl)-2-(3-methyl-6-oxo-1,6-dihydropyridazin-1-yl)propanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5652-1911-2μmol |
N-(diphenylmethyl)-2-(3-methyl-6-oxo-1,6-dihydropyridazin-1-yl)propanamide |
1234868-51-9 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F5652-1911-5μmol |
N-(diphenylmethyl)-2-(3-methyl-6-oxo-1,6-dihydropyridazin-1-yl)propanamide |
1234868-51-9 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5652-1911-10μmol |
N-(diphenylmethyl)-2-(3-methyl-6-oxo-1,6-dihydropyridazin-1-yl)propanamide |
1234868-51-9 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5652-1911-20μmol |
N-(diphenylmethyl)-2-(3-methyl-6-oxo-1,6-dihydropyridazin-1-yl)propanamide |
1234868-51-9 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F5652-1911-1mg |
N-(diphenylmethyl)-2-(3-methyl-6-oxo-1,6-dihydropyridazin-1-yl)propanamide |
1234868-51-9 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F5652-1911-2mg |
N-(diphenylmethyl)-2-(3-methyl-6-oxo-1,6-dihydropyridazin-1-yl)propanamide |
1234868-51-9 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F5652-1911-3mg |
N-(diphenylmethyl)-2-(3-methyl-6-oxo-1,6-dihydropyridazin-1-yl)propanamide |
1234868-51-9 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5652-1911-4mg |
N-(diphenylmethyl)-2-(3-methyl-6-oxo-1,6-dihydropyridazin-1-yl)propanamide |
1234868-51-9 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F5652-1911-5mg |
N-(diphenylmethyl)-2-(3-methyl-6-oxo-1,6-dihydropyridazin-1-yl)propanamide |
1234868-51-9 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5652-1911-10mg |
N-(diphenylmethyl)-2-(3-methyl-6-oxo-1,6-dihydropyridazin-1-yl)propanamide |
1234868-51-9 | 10mg |
$79.0 | 2023-09-09 |
N-(diphenylmethyl)-2-(3-methyl-6-oxo-1,6-dihydropyridazin-1-yl)propanamide Related Literature
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Jason Wan Lab Chip, 2020,20, 4528-4538
Additional information on N-(diphenylmethyl)-2-(3-methyl-6-oxo-1,6-dihydropyridazin-1-yl)propanamide
N-(diphenylmethyl)-2-(3-methyl-6-oxo-1,6-dihydropyridazin-1-yl)propanamide: A Comprehensive Overview
N-(diphenylmethyl)-2-(3-methyl-6-oxo-1,6-dihydropyridazin-1-yl)propanamide, identified by the CAS registry number 1234868-51-9, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of amides and features a unique structure that combines a diphenylmethyl group with a dihydropyridazine ring system. The presence of these functional groups makes it an interesting subject for both academic research and industrial development.
The molecular structure of this compound is characterized by a dihydropyridazine ring, which is a six-membered aromatic ring containing two nitrogen atoms and one oxygen atom in the form of a ketone group at the 6-position. The substituents on this ring include a methyl group at the 3-position and an amide group at the 2-position. The amide group is further substituted with a diphenylmethyl group, which adds to the compound's complexity and potential reactivity.
Recent studies have highlighted the importance of dihydropyridazine derivatives in drug discovery, particularly in the development of anti-inflammatory and anti-cancer agents. The unique electronic properties of the dihydropyridazine ring make it an attractive target for researchers exploring new therapeutic agents. For instance, N-(diphenylmethyl)-2-(3-methyl-6-oxo-1,6-dihydropyridazin-1-yl)propanamide has been shown to exhibit promising anti-proliferative activity against various cancer cell lines, suggesting its potential as a lead compound in oncology research.
In addition to its pharmacological applications, this compound has also been studied for its role in synthetic chemistry. The synthesis of N-(diphenylmethyl)-2-(3-methyl-6-oxo-1,6-dihydropyridazin-1-y)propanamide involves multi-step reactions that demonstrate advanced techniques in organic synthesis. These include nucleophilic substitutions, condensation reactions, and oxidation processes, which are essential for constructing complex molecular architectures.
The stability and reactivity of this compound under various conditions have also been investigated extensively. Researchers have found that the compound exhibits good thermal stability, making it suitable for use in high-throughput screening assays and other demanding chemical processes. Furthermore, its solubility properties have been optimized through modifications to the substituent groups, enhancing its bioavailability and suitability for pharmaceutical applications.
From an environmental perspective, the ecological impact of N-(diphenylmethyl)-2-(3-methyl
1234868-51-9 (N-(diphenylmethyl)-2-(3-methyl-6-oxo-1,6-dihydropyridazin-1-yl)propanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)